3-Keto sphinganine-d7

• Molecular Formula: C18H38ClNO2
• Molecular Weight: 343.0 g/mol
• InChI: InChI=1S/C18H37NO2.ClH/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)17(19)16-20;/h17,20H,2-16,19H2,1H3;1H/t17-;/m0./s1/i1D3,2D2,3D2
• InChIKey: FVUPVZMHCVAKHG-MGYUZTROSA-N

3-Keto sphinganine-d7: Deuterated Sphingolipid Internal Standard

3-Keto sphinganine-d7 is a stable isotope-labeled analog of the endogenous sphingolipid biosynthetic intermediate 3-ketosphinganine. As a deuterated derivative incorporating seven deuterium atoms, this compound serves as an internal standard for the quantitative analysis of 3-ketosphinganine and related long-chain bases via liquid chromatography-tandem mass spectrometry (LC-MS/MS) . It is typically supplied as the hydrochloride salt with a molecular formula of C18H31D7ClNO2 (MW 343.00) and is used in sphingolipidomic workflows requiring precise absolute quantification .

Workflow Stable isotope-labeled internal standard for sphingolipid LC-MS/MS quantification

Selection Deuterated d7 analog with +7 Da mass shift for endogenous 3-ketosphinganine

Use Context Supplied as hydrochloride salt; supports sphingolipidomic absolute quantification workflows

3-Keto sphinganine-d7: Limitations of Unlabeled Analogs

Unlabeled 3-ketosphinganine and chain-truncated deuterated analogs (e.g., d12:0) exhibit differential chromatographic retention, ionization efficiency, and extraction recovery compared to endogenous C18 3-ketosphinganine, preventing reliable matrix effect correction . While stable isotope-labeled internal standards (SIL-IS) generally improve LC-MS/MS assay performance, deuterium labeling can introduce retention time shifts relative to the unlabeled analyte—a phenomenon absent with unlabeled surrogate internal standards [1]. In contaminant matrices, the MS response behavior of deuterated versus non-deuterated analytes diverges non-linearly with matrix concentration, rendering simple response factor corrections unreliable when substituting d7-labeled for non-isotopic standards [2]. Consequently, unlabeled 3-ketosphinganine cannot serve as an internal standard due to mass identity with the analyte, while d12:0 (short-chain) analogs differ in both retention behavior and matrix partitioning, invalidating direct quantitative substitution in endogenous C18 sphingolipid assays .

Unlabeled 3-ketosphinganine

Mass identity with analyte precludes use as internal standard; quantification may be unreliable without isotopic distinction.

Short-chain d12:0 analog

Differing retention behavior and matrix partitioning may shift recovery; direct substitution may not preserve C18 sphingolipid assay accuracy.

Deuterated vs. 13C-labeled ISTD

Deuterium-induced retention time shift may affect matrix effect correction under gradient elution; method-specific evaluation advised.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [2] Liu X, et al. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. Rapid Commun Mass Spectrom. 2020;34(10):e8762. View Source

3-Keto sphinganine-d7: Comparator Evidence

Deuterium Label Magnitude: d7 vs. d2

3-Keto sphinganine-d7 incorporates seven deuterium atoms distributed across the terminal methyl and adjacent methylene positions of the C18 alkyl chain (d18:0), in contrast to the C4-dideuterated analog (d2KSa) that bears only two deuterium atoms at the C4 position adjacent to the ketone [1]. The d7 labeling produces a mass shift of +7 Da relative to unlabeled 3-ketosphinganine, whereas d2KSa provides only a +2 Da mass shift [1]. In metabolic studies, d2KSa is processed to dihydrosphingolipids while its dideuterated ketodihydrosphingolipid metabolites can be tracked via the +2 Da mass signature; the d7 analog offers a larger mass differential that minimizes potential spectral overlap with endogenous isotopologues [1].

Deuterium label magnitude

Reported

+7 Da (d7)

+2 Da (d2)

Larger mass differential reduces spectral overlap with endogenous isotopologues.

Cross-study comparable; metabolic tracing context.

Evidence Dimension	Deuterium atom count and mass shift relative to unlabeled 3-ketosphinganine
Target Compound Data	7 deuterium atoms; +7 Da mass shift
Comparator Or Baseline	C4-dideuterated 3-ketosphinganine (d2KSa): 2 deuterium atoms; +2 Da mass shift
Quantified Difference	+5 Da larger mass differential for d7-labeled analog
Conditions	HGC27, T98G, and U87MG cancer cell lines; metabolic tracing of sphingolipid biosynthesis

Why This Matters

The +7 Da mass shift of 3-Keto sphinganine-d7 provides superior spectral separation from endogenous M+2 and M+4 isotopologues compared to dideuterated analogs, reducing quantification interference in complex biological matrices.

• [1] Ordóñez YF, González J, Bedia C, et al. 3-Ketosphinganine provokes the accumulation of dihydrosphingolipids and induces autophagy in cancer cells. Mol BioSyst. 2016;12(4):1166-1173. View Source

Co-elution and Recovery vs. Unlabeled Analog

Stable isotope-labeled internal standards (SIL-IS) such as 3-Keto sphinganine-d7 co-elute with the unlabeled analyte under reversed-phase LC conditions and exhibit near-identical extraction recovery from biological matrices [1]. This co-elution behavior normalizes ion suppression or enhancement effects caused by matrix components, which can dramatically affect LC-MS/MS response [2]. In contrast, surrogate internal standards that are not isotopically labeled—such as structurally related but distinct sphingoid bases—may exhibit differential retention times and extraction efficiencies, introducing assay bias [2]. The EMA reports that over 90% of regulatory submissions incorporate SIL-IS in supportive assay validations, and the FDA has issued 483 citations to laboratories failing to adequately track internal standard responses [2].

Co-elution & recovery

Class-level

SIL-IS co-elutes

Surrogate: variable recovery

Co-elution supports matrix effect normalization for bioanalytical method validation.

Regulatory expectations cited as class-level inference.

Evidence Dimension	Matrix effect normalization capability
Target Compound Data	SIL-IS co-elutes with analyte; normalizes ion suppression/enhancement
Comparator Or Baseline	Unlabeled surrogate internal standard: differential retention, variable recovery
Quantified Difference	>90% of EMA submissions incorporate SIL-IS; surrogate IS associated with assay bias and regulatory rejection
Conditions	LC-MS/MS bioanalytical method validation per regulatory guidelines

Why This Matters

Procurement of 3-Keto sphinganine-d7 as a SIL-IS directly addresses regulatory expectations for robust LC-MS/MS assay validation, reducing method development time and mitigating the risk of 483 citations or EMA submission rejection.

• [1] Wu J, Wiegand R, LoRusso P, Li J. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in LC-MS/MS bioanalysis. View Source
• [2] KCAS Bio. The Value of Deuterated Internal Standards. 2017. View Source

Retention Time Shift: Deuterated vs. 13C

Deuterium-labeled internal standards can exhibit a small but measurable retention time shift relative to the unlabeled analyte under reversed-phase LC conditions, with the magnitude of this shift increasing with the number of deuterium atoms incorporated [1]. For 3-Keto sphinganine-d7 (seven deuterium atoms), this shift may be more pronounced than for 13C-labeled analogs, which generally show negligible retention time differences [2]. This differential retention can impact the accuracy of matrix effect correction when matrix components elute at slightly different times than the analyte, particularly in gradient elution methods [2].

Retention shift: D vs. 13C

Class-level

Deuterated ISTD may show measurable retention shift under reversed-phase conditions; 13C-labeled analogs generally show minimal shift.

Method context; retention time shift may impact matrix effect correction accuracy in gradient elution.

Verify under specific chromatographic conditions.

Evidence Dimension	Retention time shift magnitude
Target Compound Data	7 deuterium atoms; measurable retention shift under reversed-phase conditions
Comparator Or Baseline	13C-labeled analog: negligible retention time shift
Quantified Difference	Deuterium labeling may produce less accurate LC-MS/MS results compared to 13C labeling due to retention time differences
Conditions	Reversed-phase LC-MS/MS; gradient elution

Why This Matters

Method developers should verify that the retention time shift of 3-Keto sphinganine-d7 does not compromise matrix effect correction in their specific chromatographic conditions; 13C-labeled alternatives may be preferable where available and budget permits.

• [1] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

Purity: Deuterated vs. Unlabeled Standard

The Avanti Research™ formulation of 3-Keto sphinganine-d7 (d18:0, HCl salt) is supplied with an assay specification of >99% as determined by thin-layer chromatography (TLC) . This purity level ensures that the internal standard contributes minimal interfering background signal in quantitative LC-MS/MS assays. In contrast, unlabeled 3-ketosphinganine from generic suppliers may be specified at 95% purity , introducing up to 5% potential interfering impurities that could compromise quantification accuracy at low analyte concentrations.

Purity specification

Specification review

>99% (TLC)

Higher purity may reduce impurity interference in low-abundance quantification.

Data to verify via supplier certificate of analysis.

Evidence Dimension	Analytical purity
Target Compound Data	>99% (TLC)
Comparator Or Baseline	Generic unlabeled 3-Ketosphinganine: typically 95% purity
Quantified Difference	≥4 percentage points higher purity; correspondingly lower impurity interference
Conditions	Supplier certificate of analysis; TLC purity determination

Why This Matters

For low-abundance sphingolipid quantification where endogenous 3-ketosphinganine levels may be in the femtomole to picomole range, a >99% pure internal standard minimizes impurity-driven background noise that could otherwise inflate lower limits of quantification.

3-Keto sphinganine-d7: Application Scenarios

Endogenous 3-Ketosphinganine Quantification

In shotgun lipidomics or LC-MS/MS workflows quantifying long-chain bases, 3-Keto sphinganine-d7 serves as the matched internal standard for absolute quantification of endogenous C18 3-ketosphinganine. The +7 Da mass shift enables unambiguous discrimination from isomeric sphingosine species that share the same nominal mass but differ in structure and fragmentation [1]. This application directly addresses the analytical challenge identified by Ejsing et al., who established the first routine for distinguishing endogenous 3-ketosphinganine from more abundant isomeric sphingosine molecules [1].

SPT Activity Assay Validation

Cell-free assays utilizing rat liver microsomes to monitor de novo sphingolipid synthesis require stable isotope-labeled internal standards to distinguish newly synthesized 3-ketosphinganine from intrinsic species present in microsome preparations [1]. 3-Keto sphinganine-d7, when used in conjunction with stable isotope-labeled precursors (e.g., palmitate-d3 and L-serine-d3), enables unequivocal tracking of sphingolipid metabolic intermediates through chromatographic separation and high-resolution mass spectrometry detection [1].

Matrix Effect Correction for Biomarkers

In plasma or serum sphingolipid biomarker quantification, matrix effects arising from intra-subject and dietary variability can dramatically alter LC-MS/MS response. Incorporation of 3-Keto sphinganine-d7 as a SIL-IS normalizes these matrix effects by co-eluting with the endogenous analyte [1]. This normalization is essential for studies requiring cross-cohort comparability, as reliance on surrogate internal standards introduces assay bias that can invalidate statistical comparisons between subject groups [1].

Metabolic Flux Analysis via Deuterated Substrates

In metabolic tracing experiments examining sphingolipid biosynthesis from deuterated precursors, 3-Keto sphinganine-d7 can serve as a reference standard for calibrating the incorporation of deuterium label into downstream metabolites. This application is distinct from the use of d2KSa (C4-dideuterated 3-ketosphinganine) as a metabolic probe; rather, 3-Keto sphinganine-d7 provides the quantitative anchor for absolute concentration determination of labeled species detected in flux studies [1].

Application

Selection Property

Validation Focus

Endogenous 3-ketosphinganine quantification

Deuterated mass shift for unambiguous analyte discrimination

LC-MS/MS absolute quantification in sphingolipidomics

SPT activity assay validation

Stable isotope-labeled standard for tracking de novo synthesis

Metabolic intermediate identification in microsomal assays

Plasma/serum sphingolipid profiling matrix effect correction

Co-eluting SIL-IS for matrix effect normalization

Cross-cohort comparability in research matrix analysis

Metabolic flux analysis via deuterated substrates

Quantitative anchor for labeled species calibration

Absolute concentration determination in flux studies

• [1] Ejsing CS, Bilgin M, Fabregat A. Quantitative Profiling of Long-Chain Bases by Mass Tagging and Parallel Reaction Monitoring. PLoS One. 2015;10(12):e0144817. View Source